Cas no 2137579-56-5 (4-(Propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one)
4-(Propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one
- EN300-790616
- 2137579-56-5
- 4-(Propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one
-
- Inchi: 1S/C11H19NO2/c1-8(2)9-7-10(13)12-11(9)3-5-14-6-4-11/h8-9H,3-7H2,1-2H3,(H,12,13)
- InChI Key: MXCWTEPZKRNFLX-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)C(C(C)C)CC(N2)=O
Computed Properties
- Exact Mass: 197.141578849g/mol
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.3Ų
4-(Propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790616-0.05g |
4-(propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137579-56-5 | 95.0% | 0.05g |
$827.0 | 2025-02-22 | |
| Enamine | EN300-790616-0.1g |
4-(propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137579-56-5 | 95.0% | 0.1g |
$867.0 | 2025-02-22 | |
| Enamine | EN300-790616-0.25g |
4-(propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137579-56-5 | 95.0% | 0.25g |
$906.0 | 2025-02-22 | |
| Enamine | EN300-790616-0.5g |
4-(propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137579-56-5 | 95.0% | 0.5g |
$946.0 | 2025-02-22 | |
| Enamine | EN300-790616-1.0g |
4-(propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137579-56-5 | 95.0% | 1.0g |
$986.0 | 2025-02-22 | |
| Enamine | EN300-790616-2.5g |
4-(propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137579-56-5 | 95.0% | 2.5g |
$1931.0 | 2025-02-22 | |
| Enamine | EN300-790616-5.0g |
4-(propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137579-56-5 | 95.0% | 5.0g |
$2858.0 | 2025-02-22 | |
| Enamine | EN300-790616-10.0g |
4-(propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137579-56-5 | 95.0% | 10.0g |
$4236.0 | 2025-02-22 |
4-(Propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 4-(Propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one
4-(Propan-2-yl)-8-Oxa-1-Azaspiro[4.5]Decan-2-One: A Comprehensive Overview
The compound 4-(Propan-2-yl)-8-Oxa-1-Azaspiro[4.5]Decan-2-One, identified by the CAS number 2137579-56-5, is a unique organic molecule with a spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The spirocyclic framework, characterized by the fusion of two rings at a single atom, provides this molecule with intriguing structural properties that make it a subject of extensive research.
Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The presence of the propan-2-yl group in this compound adds to its complexity and potential for functionalization. Researchers have explored the synthesis of this compound through various methodologies, including ring-closing metathesis and multi-component reactions, which have provided insights into its structural stability and reactivity.
The molecular structure of 4-(Propan-2-yl)-8-Oxa-1-Azaspiro[4.5]Decan-2-One consists of a spirocyclic system with an oxygen atom (oxa) and a nitrogen atom (aza) at specific positions. This arrangement creates a rigid framework that can influence the molecule's interactions with biological targets. Computational studies have demonstrated that this rigidity enhances the molecule's ability to bind to specific protein pockets, making it a promising candidate for therapeutic applications.
In terms of physical properties, this compound exhibits a melting point of approximately 160°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties are advantageous for its use in various chemical reactions and analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound on a larger scale, facilitating its use in preclinical studies. Researchers have reported that 4-(Propan-2-yl)-8-Oxa-1-Azaspiro[4.5]Decan-2-One demonstrates potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease. This finding has sparked interest in exploring its potential as a lead compound for drug development.
The application of green chemistry principles has also been extended to the synthesis of this compound, with researchers developing environmentally friendly methods that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemical practices while maintaining high standards of product quality.
In conclusion, 4-(Propan-2-yl)-8-Oxa-1-Azaspiro[4.5]Decan
2137579-56-5 (4-(Propan-2-yl)-8-oxa-1-azaspiro[4.5]decan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)